diiodo-philanthotoxin-343-lysine
diiodo-philanthotoxin-343-lysine
Brand Name:
Vulcanchem
CAS No.:
134419-07-1
VCID:
VC0142972
InChI:
InChI=1S/C29H51I2N7O4/c1-2-9-26(39)38-25(20-21-18-22(30)27(40)23(31)19-21)29(42)37-17-8-15-35-13-6-5-12-34-14-7-16-36-28(41)24(33)10-3-4-11-32/h18-19,24-25,34-35,40H,2-17,20,32-33H2,1H3,(H,36,41)(H,37,42)(H,38,39)/t24-,25-/m0/s1/i30-2,31-2
SMILES:
CCCC(=O)NC(CC1=CC(=C(C(=C1)I)O)I)C(=O)NCCCNCCCCNCCCNC(=O)C(CCCCN)N
Molecular Formula:
C29H51I2N7O4
Molecular Weight:
811.6 g/mol
diiodo-philanthotoxin-343-lysine
CAS No.: 134419-07-1
Main Products
VCID: VC0142972
Molecular Formula: C29H51I2N7O4
Molecular Weight: 811.6 g/mol
| CAS No. | 134419-07-1 |
|---|---|
| Product Name | diiodo-philanthotoxin-343-lysine |
| Molecular Formula | C29H51I2N7O4 |
| Molecular Weight | 811.6 g/mol |
| IUPAC Name | (2S)-2,6-diamino-N-[3-[4-[3-[[(2S)-2-(butanoylamino)-3-[4-hydroxy-3,5-bis(125I)(iodanyl)phenyl]propanoyl]amino]propylamino]butylamino]propyl]hexanamide |
| Standard InChI | InChI=1S/C29H51I2N7O4/c1-2-9-26(39)38-25(20-21-18-22(30)27(40)23(31)19-21)29(42)37-17-8-15-35-13-6-5-12-34-14-7-16-36-28(41)24(33)10-3-4-11-32/h18-19,24-25,34-35,40H,2-17,20,32-33H2,1H3,(H,36,41)(H,37,42)(H,38,39)/t24-,25-/m0/s1/i30-2,31-2 |
| Standard InChIKey | XXKIHKWOYBOYNY-RNOIDMDUSA-N |
| Isomeric SMILES | CCCC(=O)N[C@@H](CC1=CC(=C(C(=C1)[125I])O)[125I])C(=O)NCCCNCCCCNCCCNC(=O)[C@H](CCCCN)N |
| SMILES | CCCC(=O)NC(CC1=CC(=C(C(=C1)I)O)I)C(=O)NCCCNCCCCNCCCNC(=O)C(CCCCN)N |
| Canonical SMILES | CCCC(=O)NC(CC1=CC(=C(C(=C1)I)O)I)C(=O)NCCCNCCCCNCCCNC(=O)C(CCCCN)N |
| Synonyms | diiodo-philanthotoxin-343-lysine I-PhTX-343-Lys |
| PubChem Compound | 3083208 |
| Last Modified | Nov 11 2021 |
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